4-Methyl-N-[1-[4-(trifluoromethyl)pyridin-2-yl]azetidin-3-yl]-1,3-thiazole-5-carboxamide

• IUPAC Name: 4-methyl-N-[1-[4-(trifluoromethyl)pyridin-2-yl]azetidin-3-yl]-1,3-thiazole-5-carboxamide
• InChI: InChI=1S/C14H13F3N4OS/c1-8-12(23-7-19-8)13(22)20-10-5-21(6-10)11-4-9(2-3-18-11)14(15,16)17/h2-4,7,10H,5-6H2,1H3,(H,20,22)
• InChI Key: MUVWBIQEIZVXHS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC=N1)C(=O)NC2CN(C2)C3=NC=CC(=C3)C(F)(F)F
• Molecular Formula: C14H13F3N4OS
• Molecular Weight: 342.34 g/mol

Description

The compound “4-Methyl-N-[1-[4-(trifluoromethyl)pyridin-2-yl]azetidin-3-yl]-1,3-thiazole-5-carboxamide” is a complex organic molecule. It contains several functional groups including a trifluoromethyl group, a pyridine ring, an azetidine ring, and a thiazole ring. These groups are common in many pharmaceutical compounds.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several rings and functional groups. The trifluoromethyl group is a strong electron-withdrawing group, which would affect the electronic structure of the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. For example, the presence of a trifluoromethyl group could increase the compound’s lipophilicity, which could affect its absorption and distribution in the body.

Safety And Hazards

The safety and hazards of a compound depend on its structure and properties. Without specific information, it’s difficult to provide a detailed safety and hazards analysis.

Future Directions

The future directions for research on this compound would depend on its intended use. If it’s intended to be used as a pharmaceutical, future research could involve studying its pharmacokinetics, pharmacodynamics, and toxicity, as well as conducting clinical trials.